1-Benzenesulphonyl-2-oxo-5-isopropylthio-pyrrolidine

• CAS No.: 120257-92-3
• Molecular Formula: C13H17NO3S2
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-5-propan-2-ylsulfanylpyrrolidin-2-one
• InChI: InChI=1S/C13H17NO3S2/c1-10(2)18-13-9-8-12(15)14(13)19(16,17)11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
• InChI Key: GFRNBOPKZMLATI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1CCC(=O)N1S(=O)(=O)C2=CC=CC=C2

Description

1-Benzenesulphonyl-2-oxo-5-isopropylthio-pyrrolidine is a useful research compound. Its molecular formula is C13H17NO3S2 and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2.5 g of 5-isopropylthio-pyrrolidin-2-one in 130 cm3 of tetrahydrofuran, there is added at -70° to -65° C., 10.48 cm3 of a 1.5M solution of butyllithium in hexane. This is maintained for 20 minutes at this temperature, then 2.76 g of benzenesulphonyl chloride is added in 25 cm3 of tetrahydrofuran. After allowing to return to ambient temperature, concentrating under reduced pressure, taking up with water, filtering and drying, 2.15 g of the expected product is obtained. m.p., 91°-93° C., crystallized from ethanol.

Synthesis routes and methods II

Procedure details